![molecular formula C12H14F3NO2 B8373047 [2-(3-Trifluoromethyl-phenyl)-ethyl]-carbamic acid ethyl ester](/img/structure/B8373047.png)
[2-(3-Trifluoromethyl-phenyl)-ethyl]-carbamic acid ethyl ester
Cat. No. B8373047
M. Wt: 261.24 g/mol
InChI Key: ZZZGHRDFSGCOOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08946260B2
Procedure details
Using the same procedure and workup as described in Example 1, step 4, [2-(3-trifluoromethyl-phenyl)-ethyl]-carbamic acid ethyl ester (I-17b: 2.7 g, 10.34 mmol) in POCl3 (15 mL) was reacted with P2O5 (2.9 g, 20.68 mmol). The resulting mixture was stirred at 105° C. for 2 hours to afford the crude product. Purification by column chromatography on silica gel (1.5% methanol in DCM) afforded 350 mg of the product (15.74% yield).
Quantity
2.7 g
Type
reactant
Reaction Step One
Name
Yield
15.74%
Identifiers
|
REACTION_CXSMILES
|
C([O:3][C:4](=O)[NH:5][CH2:6][CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[C:10]([C:14]([F:17])([F:16])[F:15])[CH:9]=1)C.O=P12OP3(OP(OP(O3)(O1)=O)(=O)O2)=O>O=P(Cl)(Cl)Cl>[F:15][C:14]([F:17])([F:16])[C:10]1[CH:9]=[C:8]2[C:13](=[CH:12][CH:11]=1)[C:4](=[O:3])[NH:5][CH2:6][CH2:7]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2.7 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(NCCC1=CC(=CC=C1)C(F)(F)F)=O
|
Step Two
|
Name
|
|
|
Quantity
|
2.9 g
|
|
Type
|
reactant
|
|
Smiles
|
O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3
|
Step Three
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
O=P(Cl)(Cl)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
105 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The resulting mixture was stirred at 105° C. for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to afford the crude product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purification by column chromatography on silica gel (1.5% methanol in DCM)
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(C=1C=C2CCNC(C2=CC1)=O)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 350 mg | |
| YIELD: PERCENTYIELD | 15.74% | |
| YIELD: CALCULATEDPERCENTYIELD | 15.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
